[(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine

• Molecular Formula: C13H21N5
• Molecular Weight: 247.34 g/mol
• IUPAC Name: N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-(2-propylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C13H21N5/c1-4-7-18-13(5-6-15-18)9-14-8-12-10-17(3)16-11(12)2/h5-6,10,14H,4,7-9H2,1-3H3
• InChI Key: SLAOEXZHCPMQHB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)CNCC2=CN(N=C2C)C

Description

This compound is a bifunctional amine featuring two distinct pyrazole moieties: a 1,3-dimethyl-substituted pyrazole at position 4 and a 1-propyl-substituted pyrazole at position 3. Its molecular formula is C₁₂H₁₉N₅, with a molecular weight of 233.31 g/mol . The presence of alkyl substituents (methyl and propyl) on the pyrazole rings enhances lipophilicity, which may influence solubility and pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine typically involves the reaction of 1,3-dimethyl-1H-pyrazole-4-carbaldehyde with 1-propyl-1H-pyrazole-5-carbaldehyde in the presence of a suitable amine source. The reaction is carried out under controlled conditions, often using a solvent such as ethanol or methanol, and may require a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This could include the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

[(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where one of the substituents on the pyrazole ring is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like halides or amines. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures, solvents like dichloromethane or ethanol, and sometimes catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole oxides, while reduction can produce amine derivatives. Substitution reactions can result in various substituted pyrazole compounds .

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Recent studies have highlighted the potential of pyrazole derivatives as anticancer agents. For instance, compounds structurally similar to [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine have been evaluated for their effectiveness against various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Reference
Compound A	A549 (Lung)	26
Compound B	A375 (Melanoma)	4.2
Compound C	MCF-7 (Breast)	0.98

These findings indicate that pyrazole derivatives exhibit significant cytotoxicity against cancer cells, making them promising candidates for further development.

Anti-inflammatory Properties
The pyrazole moiety is also recognized for its anti-inflammatory effects. Studies have shown that compounds containing similar structures can inhibit inflammatory pathways, thus providing therapeutic benefits in conditions characterized by excessive inflammation.

Synthesis and Characterization

The synthesis of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine typically involves multi-step reactions that require careful optimization of conditions such as temperature and solvent choice. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure of the synthesized compound.

Biological Mechanisms

Mechanism of Action
The biological activity of pyrazole derivatives is often linked to their ability to interact with specific enzymes or receptors. For example, some compounds have been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation.

Case Studies

Case Study 1: Anticancer Screening
In a study conducted by Wei et al., various pyrazole derivatives were synthesized and screened for their anticancer activity against A549 cell lines. The most potent compound demonstrated an IC50 value of 26 µM, indicating significant growth inhibition .

Case Study 2: Inhibition of CDK2
Another study explored N-(2-(4-methylpiperazin-1-yl)ethyl)-4-(pyridine-4-yl)-1H-pyrazole derivatives, revealing that one compound exhibited strong inhibitory activity against CDK2 with an IC50 value of 0.98 µM . This suggests that similar derivatives could be developed for targeted cancer therapies.

Mechanism of Action

The mechanism of action of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways or activate receptors that trigger beneficial cellular responses .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations in Pyrazole-Based Amines

a) [(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine

• Molecular Formula : C₁₆H₂₃N₃O
• Molecular Weight : 273.38 g/mol
• Key Differences: Incorporates a 3-methoxyphenethyl group instead of a second pyrazole.

b) [(1,3-Dimethyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine

• CAS : EN300-231880
• Molecular Weight : 259.35 g/mol
• Key Differences : Retains the 1,3-dimethylpyrazole but replaces the 1-propylpyrazole with a 3-methoxyphenethyl chain. This substitution reduces steric bulk and introduces hydrogen-bonding capacity via the methoxy group .

c) Methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula : C₈H₁₅N₃
• Molecular Weight : 153.23 g/mol
• Key Differences: Simplifies the structure to a single pyrazole ring with a methylamine group.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP* (Predicted)	Purity
Target Compound	233.31	2.8	95%
[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]...	273.38	3.2	95%
Methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amine	153.23	1.5	95%

*LogP values estimated using fragment-based methods.

The target compound exhibits intermediate lipophilicity (LogP ≈ 2.8), balancing membrane permeability and aqueous solubility better than its more polar (e.g., methoxy-containing) or simpler analogues.

Crystallographic and Structural Insights

• Hydrogen Bonding : The target compound’s pyrazole N-H groups may form hydrogen-bonding networks similar to those observed in pyrazolo[3,4-d]pyrimidines (). Such interactions stabilize crystal lattices and influence melting points .
• SHELX Refinement : Structural characterization of related amines (e.g., ) relies on SHELXL for crystallographic refinement, ensuring accurate bond-length and angle measurements .

Biological Activity

The compound [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine is a novel pyrazole derivative that has garnered attention for its potential biological activities. Pyrazole compounds are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This article delves into the biological activity of this specific compound, supported by case studies and research findings.

Chemical Structure and Properties

The structure of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{N}_4$$

This compound features two pyrazole rings with distinct substituents, which may influence its biological interactions and activities.

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. For instance, compounds synthesized from similar pyrazole frameworks have shown promising activity against various bacterial strains such as E. coli and Staphylococcus aureus. In a study by Selvam et al., a series of 1,5-diaryl pyrazoles were tested, revealing that certain derivatives exhibited notable antibacterial effects, with some achieving inhibition rates comparable to standard antibiotics .

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound	Target Bacteria	Inhibition Zone (mm)
Compound A	E. coli	20
Compound B	S. aureus	18
[(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine	TBD

Anti-inflammatory Activity

The anti-inflammatory potential of pyrazole derivatives is well-documented. For example, compounds derived from pyrazoles have been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. A study highlighted that certain pyrazole derivatives demonstrated up to 85% inhibition of TNF-α at concentrations as low as 10 µM . This suggests that [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine may also exhibit similar properties.

Case Study:
In a comparative analysis of various pyrazole derivatives for anti-inflammatory activity, compounds were evaluated against dexamethasone as a standard. The results indicated that some derivatives significantly reduced inflammatory markers in vitro.

Anticancer Activity

Recent studies have explored the anticancer properties of pyrazole derivatives. Compounds with similar structural motifs have been tested against various cancer cell lines, including A549 (lung cancer) and HCT116 (colon cancer). Notably, a derivative demonstrated an IC50 value of 49.85 μM against A549 cells . This suggests that [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine may also possess significant anticancer activity.

Table 2: Anticancer Activity of Pyrazole Derivatives

Compound	Cell Line	IC50 (µM)
Compound C	A549	49.85
Compound D	HCT116	TBD
[(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine	TBD

The biological activity of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine may involve the modulation of enzyme activities and receptor interactions. Pyrazole compounds are known to inhibit cyclooxygenase (COX) enzymes involved in inflammatory pathways, leading to reduced prostaglandin synthesis and subsequent inflammation reduction .

Q & A

Q. Q1. What are the optimized synthetic routes for [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine, and how does steric hindrance influence reaction efficiency?

Answer: The compound can be synthesized via nucleophilic substitution or reductive amination. For example, coupling 1,3-dimethyl-1H-pyrazole-4-carbaldehyde with 1-propyl-1H-pyrazole-5-methanamine under reducing conditions (e.g., NaBH₃CN) yields the target amine . Steric hindrance from the 1,3-dimethyl and 1-propyl groups may necessitate longer reaction times or elevated temperatures. Purity (≥95%) is confirmed via HPLC, with characterization by $^1H$/$^{13}C$-NMR (e.g., δ 2.1–2.3 ppm for methyl groups, δ 3.5–4.0 ppm for methylene bridges) and high-resolution mass spectrometry (HRMS) .

Advanced Structural Analysis

Q. Q2. How can X-ray crystallography resolve ambiguities in the spatial arrangement of the pyrazole rings and amine linker?

Answer: Single-crystal X-ray diffraction (SCXRD) using SHELXL for refinement can determine bond angles, torsion angles, and intermolecular interactions. For example, the dihedral angle between the pyrazole rings may reveal steric constraints from the methyl and propyl substituents, impacting molecular packing. ORTEP-3 visualizations can highlight deviations from ideal geometry, such as non-planarity in the amine bridge .

Methodological Challenges in Spectroscopic Characterization

Q. Q3. What are common pitfalls in interpreting 1H^1H1H-NMR spectra of pyrazole-based amines, and how can overlapping signals be resolved?

Answer: Protons on the pyrazole rings (e.g., C$^5$-H in 1-propylpyrazole) often overlap with methylene protons. Using 2D NMR (e.g., HSQC, HMBC) clarifies connectivity: cross-peaks between the methylene bridge (δ 3.5–4.0 ppm) and pyrazole carbons (δ 140–150 ppm in $^{13}C$-NMR) confirm linkage. Deuteration of labile protons (e.g., NH) or variable-temperature NMR can suppress signal broadening .

Biological Activity Profiling

Q. Q4. How can structure-activity relationship (SAR) studies guide the optimization of this compound for antimicrobial or anticancer applications?

Answer: Modifying substituents on the pyrazole rings (e.g., replacing methyl with halogens or methoxy groups) can enhance bioactivity. For instance, 1-propylpyrazole derivatives with electron-withdrawing groups (e.g., Cl) show improved antibacterial potency by disrupting bacterial membrane integrity . In vitro cytotoxicity assays (e.g., MTT) against cancer cell lines (e.g., HeLa, MCF-7) paired with molecular docking (e.g., targeting tubulin or kinase domains) reveal mechanistic insights .

Computational Modeling

Q. Q5. Which computational methods are most effective for predicting the compound’s binding affinity to biological targets?

Answer: Density functional theory (DFT) optimizes geometry for docking studies (e.g., AutoDock Vina). Molecular dynamics (MD) simulations (e.g., GROMACS) assess stability in binding pockets, such as σ$_1$ receptors or carbonic anhydrases. Electrostatic potential maps highlight nucleophilic/electrophilic regions, guiding SAR modifications .

Contradictory Data in Pharmacological Studies

Q. Q6. How should researchers address discrepancies between in vitro and in vivo efficacy data for this compound?

Answer: Discrepancies often arise from poor bioavailability or metabolic instability. Solutions include:

• Prodrug design : Introduce ester or amide prodrug moieties to enhance absorption .
• PK/PD modeling : Measure plasma half-life (e.g., LC-MS/MS) and correlate with efficacy in animal models.
• Metabolite identification : Use liver microsomes or hepatocytes to detect active/inactive metabolites .

Crystallographic vs. Spectroscopic Data Validation

Q. Q7. When crystallographic data conflicts with NMR/IR predictions, which takes precedence, and why?

Answer: SCXRD provides definitive proof of structure but requires high-quality crystals. If unavailable, consolidate NMR/IR with complementary techniques:

• IR : Confirm amine N-H stretches (~3300 cm$^{-1}$) and pyrazole C=N stretches (~1600 cm$^{-1}$) .
• Mass spectrometry : Match isotopic patterns to theoretical values.
• DFT simulations : Compare calculated vs. experimental $^1H$-NMR shifts .

Stability and Storage

Q. Q8. What conditions prevent degradation of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine during long-term storage?

Answer: Store under inert gas (N$_2$) at −20°C in amber vials to prevent oxidation. Lyophilization enhances stability for aqueous solutions. Monitor degradation via LC-MS; common byproducts include N-oxides (from amine oxidation) or hydrolyzed pyrazole rings .